Cas no 5288-67-5 ( )

• Product Name: &nbsp
• CAS No: 5288-67-5
• MF: C₁₂H₂₀O₃
• MW: 212.285404205322
• CID: 937632
• PubChem ID: 98947
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-(2-oxocyclopentyl)heptanoic acid
• 2-(6'-carboxyhexyl)cyclopent-2-en-1-one
• 2-(6-carboxyhexyl)cyclopentan-1-one
• 2-(6'-carboxyhexyl)cyclopentanone
• 2-(6-Carboxyhexyl)cyclopentanone
• 2-(6-hydroxycarbonylhexyl)-
• 2-Ketocyclopentane-1-heptanoic acid
• 2-Oxocyclopentaneheptanoic acid
• 7-(2-oxocyclopentyl)-heptanoic acid
• 7-(5-Oxo-1-Cyclopentyl)Heptanoic Acid
• BRN 2212084
• Cyclopentane-2-oxo-1-heptanoic acid
• Cyclopentaneheptanoic acid, 2-oxo-
• 5288-67-5
• NSC 151785
• DTXSID401303786
• NSC-151785
• NSC151785
• SCHEMBL10686638
• RPUNGFMSPXJEDK-UHFFFAOYSA-N
• 7(2-oxocyclopentyl)-heptanoic acid
•  

• Inchi： 1S/C12H20O3/c13-11-8-5-7-10(11)6-3-1-2-4-9-12(14)15/h10H,1-9H2,(H,14,15)
• InChI Key： RPUNGFMSPXJEDK-UHFFFAOYSA-N
• SMILES： O=C1CCCC1CCCCCCC(=O)O

Computed Properties

• Exact Mass: 212.1413
• Monoisotopic Mass: 212.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.3

Experimental Properties

• Density: 1.061
• Boiling Point: 369.8°C at 760 mmHg
• Flash Point: 191.6°C
• Refractive Index: 1.484
• PSA: 54.37
• LogP: 2.78080